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Compound of Interest

Compound Name:
6-amino-1-phenylpyrimidine-

2,4(1H,3H)-dione

CAS No.: 15837-45-3

Cat. No.: B102776

Get Quote

Executive Summary & Pharmacophore Overview
The 6-aminouracil (6-AU) scaffold is a "privileged structure" in medicinal chemistry, serving as

a versatile template for designing thymidine phosphorylase (TP) inhibitors, adenosine receptor

antagonists, and antimicrobial agents. Its dual functionality—acting as both a hydrogen bond

donor/acceptor and a nucleophilic platform for heterocycle fusion—allows for precise tuning of

biological activity.

The core pharmacophore relies on the electronic and steric modulation of the pyrimidine-2,4-

dione ring. Activity is primarily governed by substitutions at four key positions:

N1 & N3: Control lipophilicity and receptor subtype selectivity (e.g., Adenosine vs. AChE).

C5 Position: The "electronic gatekeeper." Substituents here modulate the pKa of the ring and

serve as the primary site for electrophilic attack or hydrophobic interaction.

C6-Amino Group: The "nucleophilic handle." This group is critical for hydrogen bonding in the

active site or for cyclization into fused bicyclic systems (e.g., xanthines, pyrrolopyrimidines).
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Figure 1: The 6-Aminouracil Pharmacophore &
Divergent SAR
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Caption: Divergent SAR pathways for 6-aminouracil. Specific substitutions drive the scaffold

toward distinct therapeutic targets.

Target-Specific SAR Analysis
Thymidine Phosphorylase (TP) Inhibitors
Thymidine phosphorylase is a key enzyme in nucleotide metabolism and angiogenesis. 6-AU

derivatives are competitive inhibitors, mimicking the natural substrate thymidine.[1]

C5 Substitution (Critical): The presence of an electron-withdrawing group is essential.

Halogens: A C5-chloro or C5-bromo substituent significantly enhances potency by

increasing the acidity of the N1-H, facilitating binding to the enzyme's basic residues

(Arg202, Ser217).

Potency Order: C5-Cl > C5-Br > C5-I > C5-H.

C6-Amino Modification:

Direct amino substitution is less effective than bridged derivatives.
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Linker Strategy: A methylene bridge (-CH2-) connecting the C6-amino to a hydrophobic

ring (e.g., pyrrolidine, imidazole) creates a "TPI-like" structure (TPI = 5-chloro-6-(1-(2-

iminopyrrolidinyl)methyl)uracil). This occupies the hydrophobic pocket of the enzyme.

N1/N3 Conservation: N1 must generally remain unsubstituted (N-H) to preserve the

hydrogen bond donor capability required for the active site.

Adenosine Receptor Antagonists (A1, A2A, A3)
While 6-AU is often a precursor to xanthines, non-fused 6-AU derivatives also exhibit affinity

when appropriately substituted.

N1 & N3 Alkylation: Unlike TP inhibitors, adenosine antagonists require N-alkylation to mimic

the hydrophobic nature of the adenosine binding pocket.

N1-Substitution: Bulky groups (e.g., propyl, allyl) at N1 often increase selectivity for A1

receptors over A2A.

1,3-Dialkyl: 1,3-dimethyl-6-aminouracil is a standard core. Extending the alkyl chain to n-

propyl or n-butyl can switch affinity profiles.

C5/C6 Cyclization Potential: The most potent antagonists are formed when the C6-amino

group condenses with a C5-substituent (e.g., C5-cyano or C5-amide) to form pyrrolo[2,3-

d]pyrimidines or purine analogs.

Antimicrobial & Anticancer Agents[2][3][4][5]
C5-Arylidene Derivatives: Reaction of 6-AU with aromatic aldehydes yields 5-arylidene-6-

aminouracils.

Mechanism: These compounds act as Michael acceptors. The exocyclic double bond at

C5 allows for covalent interaction with nucleophilic cysteine residues in microbial

enzymes.

Substituents: Electron-withdrawing groups (NO2, Cl) on the aryl ring enhance

antimicrobial potency (MIC < 10 µg/mL against S. aureus).
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C6-Hydrophilic Chains: Attaching morpholine or piperidine side chains to the C6-amino

group improves water solubility and cellular uptake, enhancing cytotoxicity against leukemia

cell lines (L1210).

Quantitative Data Summary
The following table synthesizes SAR trends from key literature sources, comparing the effect of

substituents on biological activity.

Core
Scaffold

Position C5
(R5)

Position C6
(R6)

Position
N1/N3

Primary
Activity

Ref

Uracil -Cl
-(CH2)-

Pyrrolidine
-H / -H

TP Inhibition

(Ki = 17 nM)
[1]

Uracil -H -NH2 -CH3 / -CH3

Precursor /

Weak

Adenosine

[2]

Uracil -Cinnamoyl -NH2 -CH3 / -CH3
Anticancer

(Leukemia)
[3]

Uracil -CN
-NH-N=CH-

Ph

-H / -S

(C2=S)

Antimicrobial

(S. aureus)
[4]

Uracil -H
-NH-(CH2)2-

Morpholine
-CH3 / -CH3

Cytotoxic

(L1210)
[3]

Experimental Protocols
Synthesis of 5-Arylidene-6-Aminouracil Derivatives
This protocol utilizes a Knoevenagel condensation, a standard method for introducing C5

diversity.

Reagents: 6-Amino-1,3-dimethyluracil, Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde), Acetic

Acid, Ethanol.

Workflow:
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Dissolution: Dissolve 6-amino-1,3-dimethyluracil (10 mmol) in absolute ethanol (20 mL).

Addition: Add equimolar aromatic aldehyde (10 mmol).

Catalysis: Add glacial acetic acid (0.5 mL) as a catalyst.

Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor via TLC (Mobile phase:

CHCl3:MeOH 9:1).

Precipitation: Cool to room temperature. The product typically precipitates as a colored solid.

Purification: Filter the solid, wash with cold ethanol, and recrystallize from DMF/Ethanol.

Biological Assay: Thymidine Phosphorylase Inhibition
Principle: Spectrophotometric measurement of the phosphorolysis of thymidine to thymine.

Protocol:

Enzyme Prep: Use recombinant human TP or platelet-derived TP.

Reaction Mix: Phosphate buffer (pH 7.4), Thymidine (substrate), and varying concentrations

of the 6-AU derivative (0.01 – 100 µM).

Incubation: Incubate at 37°C for 30 minutes.

Detection: Measure the absorbance change at 290 nm (formation of thymine) or use a

colorimetric assay (Gibbs reagent) to quantify free thymine.

Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Figure 2: Synthetic Workflow for C5-Modification
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Caption: Step-by-step synthetic pathway for generating C5-arylidene derivatives via acid-

catalyzed condensation.

Future Outlook: Computational & Structural
Directions
Current research is shifting towards dual-targeting ligands.

Hybrid Molecules: Linking 6-AU TP inhibitors with nitric oxide donors to enhance antitumor

efficacy.

In Silico Docking: Recent studies utilize molecular docking to predict the binding mode of C6-

bridged derivatives in the TP active site, specifically targeting the Arg202 residue. Future

SAR optimization should prioritize maintaining the N1-H...Arg202 interaction while expanding

the C6-hydrophobic tail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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